Cas no 586343-90-0 (2,4-Pentanedione, 1,1,1,5,5,5-hexachloro-)

• Product Name: 2,4-Pentanedione, 1,1,1,5,5,5-hexachloro-
• CAS No: 586343-90-0
• MF: C₅H₂Cl₆O₂
• MW: 306.786176204681
• CID: 4050954
• PubChem ID: 85857952
• Update Time: 2025-04-22

2,4-Pentanedione, 1,1,1,5,5,5-hexachloro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1,1,1,5,5,5-hexachloro-
• SY379567
• 586343-90-0
• 1,1,1,5,5,5-hexachloropentane-2,4-dione

• Inchi： 1S/C5H2Cl6O2/c6-4(7,8)2(12)1-3(13)5(9,10)11/h1H2
• InChI Key： IACXWZKRSYTVAY-UHFFFAOYSA-N
• SMILES： C(Cl)(Cl)(Cl)C(=O)CC(=O)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 305.815645Da
• Monoisotopic Mass: 303.818595Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų